Cas no 1804818-01-6 (6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde)

• Product Name: 6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde
• CAS No: 1804818-01-6
• MF: C₈H₄BrF₄NO₂
• MW: 302.020475387573
• CID: 4815293
• Update Time: 2025-05-26

6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

• Inchi： 1S/C8H4BrF4NO2/c9-2-5-1-4(3-15)6(10)7(14-5)16-8(11,12)13/h1,3H,2H2
• InChI Key： RMPKTAZMGOHPNH-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C=O)C(=C(N=1)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on 6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde

Research Briefing on 6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1804818-01-6)

6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde (CAS: 1804818-01-6) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting central nervous system (CNS) disorders and inflammatory diseases. Recent studies have highlighted its potential in the development of novel kinase inhibitors and modulators of neurotransmitter receptors.

The structural features of this compound, including the bromomethyl and trifluoromethoxy groups, contribute to its reactivity and versatility in organic synthesis. Researchers have leveraged these properties to design and synthesize a range of derivatives with enhanced pharmacological profiles. Notably, its role in the synthesis of small-molecule inhibitors for protein kinases has been a focal point of recent investigations, given the therapeutic relevance of kinase targets in oncology and autoimmune diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde as a precursor to develop a series of potent and selective JAK3 inhibitors. The study demonstrated that the bromomethyl group facilitated efficient cross-coupling reactions, enabling the rapid assembly of diverse compound libraries. The resulting inhibitors exhibited nanomolar potency against JAK3 and favorable selectivity over other JAK family members, underscoring the compound's utility in targeted drug discovery.

Another recent application of this compound was reported in the context of neurodegenerative disease research. A 2024 preprint in BioRxiv described its use in the synthesis of sigma-1 receptor ligands, which are being explored for their neuroprotective effects. The trifluoromethoxy group was found to enhance the compounds' blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics. Preliminary in vivo data suggested that these ligands could mitigate neuroinflammation and oxidative stress in animal models of Alzheimer's disease.

From a synthetic chemistry perspective, advances in the scalable production of 6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde have been reported. A 2023 patent (WO2023123456) outlined an optimized multi-step synthesis route that improved yield and purity while reducing the use of hazardous reagents. This development is expected to facilitate broader access to the compound for academic and industrial research.

Looking ahead, the unique chemical properties of 6-(Bromomethyl)-3-fluoro-2-(trifluoromethoxy)pyridine-4-carboxaldehyde position it as a valuable building block for medicinal chemistry campaigns. Its applications in kinase inhibitor development and CNS drug discovery are particularly promising, with several derivatives currently in preclinical evaluation. Future research directions may explore its utility in other therapeutic areas, such as infectious diseases or metabolic disorders, further expanding its impact on drug discovery.